Cas no 96-92-4 (Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-)
96-92-4 structure
Product Name:Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-
Benzenesulfonic acid,4-chloro-3-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-
- 6-chloro-5-nitrotoluene-3-sulphonic acid
- Benzenesulfonic acid, 4-chloro-3-methyl-5-nitro-
- DTXSID10242075
- EINECS 202-545-1
- 6-CHLORO-5-NITROTOLUENE-3-SULFONIC ACID
- 96-92-4
- 4-chloro-3-methyl-5-nitrobenzenesulfonic acid
- SCHEMBL4479896
- NCIOpen2_002276
- G69C32YP54
- NS00040504
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- Inchi: 1S/C7H6ClNO5S/c1-4-2-5(15(12,13)14)3-6(7(4)8)9(10)11/h2-3H,1H3,(H,12,13,14)
- InChI Key: OJTXHPQIEJMIJY-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C)S(=O)(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 250.9655212g/mol
- Monoisotopic Mass: 250.9655212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 109Ų
Benzenesulfonic acid,4-chloro-3-methyl-5-nitro- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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